Cas no 6269-80-3 (Heptanoic acid,2-amino-2-methyl-)

Heptanoic acid,2-amino-2-methyl- structure
6269-80-3 structure
Product Name:Heptanoic acid,2-amino-2-methyl-
CAS No:6269-80-3
MF:C8H17NO2
MW:159.2260825634
CID:523056
PubChem ID:234094
Update Time:2025-04-19

Heptanoic acid,2-amino-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid,2-amino-2-methyl-
    • 2-amino-2-methylheptanoic acid
    • 2-amino-2-methyl-heptanoic acid
    • 2-Amino-2-methyl-heptansaeure
    • AC1L5RHG
    • AC1Q5S25
    • AG-K-85801
    • AR-1D8175
    • CTK5B5658
    • DL-2-Amino-2-methylheptansaeure
    • NSC33391
    • Inchi: 1S/C8H17NO2/c1-3-4-5-6-8(2,9)7(10)11/h3-6,9H2,1-2H3,(H,10,11)
    • InChI Key: HENXVCQQPFPENU-UHFFFAOYSA-N
    • SMILES: OC(C(C)(CCCCC)N)=O

Computed Properties

  • Exact Mass: 159.12601
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.